Cas no 1884-42-0 (1-(3-Methoxyphenyl)cyclohexanol)

• Product Name: 1-(3-Methoxyphenyl)cyclohexanol
• CAS No: 1884-42-0
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• MDL: MFCD09701421
• CID: 118177
• PubChem ID: 14685102
• Update Time: 2025-06-08

1-(3-Methoxyphenyl)cyclohexanol Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol,1-(3-methoxyphenyl)-
• 1-(3-methoxyphenyl)cyclohexan-1-ol
• 1-(3-methoxyphenyl)Cyclohexanol
• 1-(3-Methoxy-phenyl)-cyclohexanol
• 1-(m-Methoxyphenyl)cyclohexanol
• 1-[3-(methyloxy)phenyl]cyclohexanol
• AG-E-37283
• AGN-PC-0024JM
• AmbkkkkK480
• CTK4D9795
• SureCN4180702
• Tramadol Impurity 1
• FT-0755996
• BAA88442
• DTXSID00562956
• SCHEMBL4180702
• EN300-319930
• CS-0353339
• FGCFTLWVTWVAPJ-UHFFFAOYSA-N
• 1884-42-0
• 1-(3-Methoxyphenyl)cyclohexanol

• MDL： MFCD09701421
• Inchi： 1S/C13H18O2/c1-15-12-7-5-6-11(10-12)13(14)8-3-2-4-9-13/h5-7,10,14H,2-4,8-9H2,1H3
• InChI Key： FGCFTLWVTWVAPJ-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC=C(C=2)OC)CCCCC1

Computed Properties

• Exact Mass: 206.13074
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(3-Methoxyphenyl)cyclohexanol

Introduction to 1-(3-Methoxyphenyl)cyclohexanol (CAS No. 1884-42-0)

1-(3-Methoxyphenyl)cyclohexanol, with the chemical identifier CAS No. 1884-42-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its cyclohexanol backbone conjugated with a methoxy-substituted phenyl ring, has garnered attention due to its structural and functional properties that make it a promising candidate for various biochemical applications.

The structural motif of 1-(3-Methoxyphenyl)cyclohexanol combines the versatility of the cyclohexane ring, known for its conformational flexibility, with the electron-donating effect of the methoxy group on the phenyl ring. This combination not only influences the compound's solubility and metabolic stability but also its potential interaction with biological targets. The presence of both hydroxyl and aromatic functional groups suggests a wide range of possible interactions with enzymes, receptors, and other biomolecules, making it a valuable scaffold for drug discovery.

In recent years, there has been growing interest in the development of molecules that can modulate central nervous system (CNS) activity. 1-(3-Methoxyphenyl)cyclohexanol has been explored as a potential candidate for its ability to interact with various neurotransmitter systems. Preliminary studies have indicated that this compound may exhibit properties relevant to anxiety modulation and neuroprotection, although further research is necessary to fully elucidate its pharmacological profile.

The methoxyphenyl moiety in 1-(3-Methoxyphenyl)cyclohexanol is particularly noteworthy for its potential to influence pharmacokinetic properties such as blood-brain barrier penetration. The methoxy group enhances lipophilicity, which can facilitate crossing the blood-brain barrier, while the cyclohexanol portion provides metabolic stability. This balance makes it an attractive candidate for developing treatments targeting neurological disorders where blood-brain barrier penetration is a critical factor.

Recent advancements in computational chemistry have enabled more precise modeling of molecular interactions. 1-(3-Methoxyphenyl)cyclohexanol has been subjected to virtual screening and molecular docking studies to identify potential binding sites on target proteins. These studies have suggested that it may interact with enzymes involved in neurotransmitter synthesis and degradation, as well as with receptors mediating pain perception and mood regulation.

The synthesis of 1-(3-Methoxyphenyl)cyclohexanol involves multi-step organic reactions that highlight its synthetic accessibility while maintaining high purity standards. The synthesis typically begins with the Friedel-Crafts alkylation of anisole (methyl phenyl ether) followed by reduction of the resulting intermediate using a suitable reducing agent. This approach underscores the compound's feasibility for large-scale production if needed for industrial applications.

From a medicinal chemistry perspective, 1-(3-Methoxyphenyl)cyclohexanol serves as an excellent scaffold for structure-activity relationship (SAR) studies. By modifying either the cyclohexanol ring or the methoxyphenyl moiety, chemists can explore how changes in these regions affect biological activity. Such modifications are crucial for optimizing potency, selectivity, and pharmacokinetic properties.

In conclusion, 1-(3-Methoxyphenyl)cyclohexanol (CAS No. 1884-42-0) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its conformational flexibility, combined with the influence of functional groups such as hydroxyl and methoxy, makes it a versatile molecule for further exploration in drug discovery programs targeting neurological and other therapeutic areas.